Cas no 934397-98-5 (5-Amino-4-methyl-1-phenyl-1,2-dihydro-pyrazol-3-one)

• Product Name: 5-Amino-4-methyl-1-phenyl-1,2-dihydro-pyrazol-3-one
• CAS No: 934397-98-5
• MF: C₁₀H₁₁N₃O
• MW: 189.213841676712
• MDL: MFCD32062404
• CID: 4742045
• PubChem ID: 604967
• Update Time: 2026-02-25

5-Amino-4-methyl-1-phenyl-1,2-dihydro-pyrazol-3-one Chemical and Physical Properties

Names and Identifiers

• 5-Amino-4-methyl-1-phenyl-1,2-dihydro-pyrazol-3-one
• 5-Amino-4-methyl-1-phenyl-3-pyrazolol
• 5-Amino-4-methyl-1-phenyl-1H-pyrazol-3(2H)-one
• 5-Amino-4-methyl-1-phenyl-1H-pyrazol-3-ol
• 3078AJ
• SB40061
• SY257685
• 5-Amino-4-methyl-1-phenyl-1H-pyrazol-3-ol #
• 5-amino-4-methyl-1-phenyl-2,3-dihydro-1H-pyrazol-3-one
• 5-Amino-1,2-dihydro-4-methyl-1-phenyl-3H-pyrazol-3-one (ACI)
• 3-amino-4-methyl-2-phenyl-1H-pyrazol-5-one
• MFCD32062404
• 934397-98-5
• SCHEMBL13860420
• CS-0341371
• InChI=1/C10H11N3O/c1-7-9(11)13(12-10(7)14)8-5-3-2-4-6-8/h2-6H,11H2,1H3,(H,12,14
• MFCD20704330
• DB-088637
• AC8988
• SCHEMBL21622380

• MDL： MFCD32062404
• Inchi： 1S/C10H11N3O/c1-7-9(11)13(12-10(7)14)8-5-3-2-4-6-8/h2-6H,11H2,1H3,(H,12,14)
• InChI Key： IUURCNSBVAESQR-UHFFFAOYSA-N
• SMILES： O=C1C(C)=C(N)N(C2C=CC=CC=2)N1

Computed Properties

• Exact Mass: 189.090212g/mol
• Monoisotopic Mass: 189.090212g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 279
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.4
• Molecular Weight: 189.21g/mol
• XLogP3: 1.3

Additional information on 5-Amino-4-methyl-1-phenyl-1,2-dihydro-pyrazol-3-one

Comprehensive Overview of 5-Amino-4-methyl-1-phenyl-1,2-dihydro-pyrazol-3-one (CAS No. 934397-98-5)

5-Amino-4-methyl-1-phenyl-1,2-dihydro-pyrazol-3-one (CAS No. 934397-98-5) is a specialized organic compound belonging to the pyrazolone class. This heterocyclic molecule features a pyrazol-3-one core substituted with amino, methyl, and phenyl groups, making it a versatile intermediate in pharmaceutical and agrochemical research. Its unique structure contributes to its reactivity, enabling applications in drug discovery, material science, and catalysis. Researchers are increasingly exploring its potential in small-molecule inhibitors and fluorescence probes, aligning with trends in precision medicine and diagnostic technologies.

The compound’s CAS No. 934397-98-5 serves as a critical identifier in chemical databases, ensuring accurate sourcing and regulatory compliance. Recent studies highlight its role in synthesizing biologically active derivatives, particularly in targeting enzyme modulation—a hot topic in cancer therapeutics and neurodegenerative disease research. Its amino and carbonyl functional groups offer sites for further derivatization, a feature leveraged in combinatorial chemistry workflows. As demand for high-value intermediates grows, this compound’s relevance in medicinal chemistry continues to rise.

From an industrial perspective, 5-Amino-4-methyl-1-phenyl-1,2-dihydro-pyrazol-3-one is synthesized via condensation reactions, often involving hydrazine derivatives and β-keto esters. Optimizing its yield and purity is a focus area for process chemistry experts, driven by the need for cost-effective and scalable production. Environmental considerations also play a role, with green chemistry principles being applied to reduce waste and energy consumption during synthesis. These advancements align with global sustainability goals, a key concern for modern chemical enterprises.

Analytical characterization of this compound typically employs HPLC, NMR, and mass spectrometry, techniques frequently searched by researchers troubleshooting purity issues. Its stability under varying pH and temperature conditions is another area of interest, particularly for formulators developing long-acting formulations. Discussions in scientific forums often center on its solubility profiles and compatibility with excipients—topics critical to drug delivery innovation.

Emerging applications include its use in metal-organic frameworks (MOFs) for gas storage and as a ligand in catalytic systems. Such interdisciplinary uses reflect broader trends in convergence research, where chemistry intersects with materials science and engineering. For those exploring structure-activity relationships (SAR), this compound’s modular architecture provides a valuable template for designing novel bioactive molecules, a frequent subject in patent literature.

In summary, 5-Amino-4-methyl-1-phenyl-1,2-dihydro-pyrazol-3-one (CAS No. 934397-98-5) exemplifies the intersection of fundamental chemistry and cutting-edge applications. Its adaptability across drug development, material design, and catalysis ensures sustained interest, while ongoing research addresses challenges in synthesis scalability and functional diversification—answering frequent queries from both academic and industrial chemists.